Cas no 13490-74-9 ((2S)-2-phenylpropanamide)

(2S)-2-phenylpropanamide Properties

Names and Identifiers

• (S)-2-Phenylpropanamide
• (S)-2-PHENYLPROPYLAMIDE
• Benzeneacetamide, a-methyl-, (aS)-
• (+)-2-Phenylpropionylamide
• (2S)-2-phenylpropanamide
• (S)-2-phenylpropionamide
• (S)-2-phenyl-propionic acid amide
• (S)-2-Phenyl-propionsaeure-amid
• AG-D-71409
• Benzeneacetamide,a-methyl-, (S)-
• CTK4B9507
• D-2-Phenyl-propionamid
• Hydratropamide,(S)-(+)- (8CI)
• S(+)-2-phenyl-propanoic acid amide
• (S)-PHENYLPROPYLAMIDE
• (2S)-Phenylpropylamide
• 13490-74-9
• AKOS006273676
• EN300-1387121
• SCHEMBL1479916
• AT36382
• +Expand

• MDL： MFCD00540142
• InChIKey： DOZZSWAOPDYVLH-ZETCQYMHSA-N
• Inchi： InChI=1S/C9H11NO/c1-7(9(10)11)8-5-3-2-4-6-8/h2-7H,1H3,(H2,10,11)/t7-/m0/s1
• SMILES： C[C@H](C(N)=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 149.08413
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 149.084063974g/mol
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• LogP: 1.97570
• PSA: 43.09
• Boiling Point: 304 ºC
• Flash Point: 138 ºC
• Density: 1.063